3-(4-Fluoro-2-methylphenyl)-acrylonitrile
Cat. No. B8593211
M. Wt: 161.18 g/mol
InChI Key: ZJRTWZRAFZXFDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05015757
Procedure details
18.2 g (0.12 mole) of diazabicycloundecene in 150 ml of tetrahydrofuran are added dropwise, with stirring at room temperature, to 21.7 g (0.11 mole) of 2-chloro-3-(4-fluoro-2-methylphenyl)-propionitrile in 100 ml of tetrahydrofuran, and when the addition is complete, the mixture is stirred at room temperature for 15 hours and filtered, the filtrate is evaporated in vacuo, the residue is taken up in ethyl acetate, washed consecutively with 1-normal hydrochloric acid and water and dried over sodium sulphate, and the solvent is removed in vacuo. 34.6 g (96% of theory) of 3-(4-fluoro-2-methylphenyl)-acrylonitrile of melting point 86° C.-87° C. are obtained.
Name
diazabicycloundecene
Quantity
18.2 g
Type
reactant
Reaction Step One
Name
2-chloro-3-(4-fluoro-2-methylphenyl)-propionitrile
Quantity
21.7 g
Type
reactant
Reaction Step Two
Yield
96%
Identifiers
|
REACTION_CXSMILES
|
C1(C2CCCCCCCCCC=2)CCCCCCCCNN=1.Cl[CH:24]([CH2:27][C:28]1[CH:33]=[CH:32][C:31]([F:34])=[CH:30][C:29]=1[CH3:35])[C:25]#[N:26]>O1CCCC1>[F:34][C:31]1[CH:32]=[CH:33][C:28]([CH:27]=[CH:24][C:25]#[N:26])=[C:29]([CH3:35])[CH:30]=1
|
Inputs
Step One
|
Name
|
diazabicycloundecene
|
|
Quantity
|
18.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=NNCCCCCCCC1)C1=CCCCCCCCCC1
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
2-chloro-3-(4-fluoro-2-methylphenyl)-propionitrile
|
|
Quantity
|
21.7 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC(C#N)CC1=C(C=C(C=C1)F)C
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture is stirred at room temperature for 15 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the addition
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the filtrate is evaporated in vacuo
|
WASH
|
Type
|
WASH
|
|
Details
|
washed consecutively with 1-normal hydrochloric acid and water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulphate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed in vacuo
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC(=C(C=C1)C=CC#N)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 34.6 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 195.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
